N-(3,4-Dimethoxyphenyl)-2-{[2-(3-methoxyphenyl)-5-(4-methylphenyl)-1H-imidazol-4-YL]sulfanyl}acetamide

• IUPAC Name: N-(3,4-dimethoxyphenyl)-2-[[2-(3-methoxyphenyl)-5-(4-methylphenyl)-1H-imidazol-4-yl]sulfanyl]acetamide
• InChI: InChI=1S/C27H27N3O4S/c1-17-8-10-18(11-9-17)25-27(30-26(29-25)19-6-5-7-21(14-19)32-2)35-16-24(31)28-20-12-13-22(33-3)23(15-20)34-4/h5-15H,16H2,1-4H3,(H,28,31)(H,29,30)
• InChI Key: DGXJFIHEHCEZPW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=C(N=C(N2)C3=CC(=CC=C3)OC)SCC(=O)NC4=CC(=C(C=C4)OC)OC
• Molecular Formula: C27H27N3O4S
• Molecular Weight: 489.6 g/mol

Description

N-(3,4-Dimethoxyphenyl)-2-{[2-(3-methoxyphenyl)-5-(4-methylphenyl)-1H-imidazol-4-YL]sulfanyl}acetamide is a useful research compound. Its molecular formula is C27H27N3O4S and its molecular weight is 489.59. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

A number of studies have focused on the synthesis and structural characterization of compounds related to "N-(3,4-Dimethoxyphenyl)-2-{[2-(3-methoxyphenyl)-5-(4-methylphenyl)-1H-imidazol-4-YL]sulfanyl}acetamide." These include efforts to develop novel synthetic routes, characterize compounds through spectroscopic methods, and explore their chemical properties. For instance, Bhaskar et al. (2019) described the synthesis of a closely related compound through reductive cyclization, utilizing sodium dithionite as a reductive cyclizing agent and DMSO as a solvent. The structure was elucidated based on IR, 1H-NMR, 13C-NMR, and LC-MS data, highlighting the methodological advances in synthesizing complex imidazole derivatives (Bhaskar, Kumar, Hanumanthappa, & Vijaykumar, 2019).

Potential Biological Activities

Several studies have also explored the potential biological activities of compounds with structural similarities to "N-(3,4-Dimethoxyphenyl)-2-{[2-(3-methoxyphenyl)-5-(4-methylphenyl)-1H-imidazol-4-YL]sulfanyl}acetamide," albeit focusing on a broad range of biological targets rather than specific therapeutic applications. The research by Rehman et al. (2013) investigated a series of oxadiazole derivatives for their enzyme inhibition potential, finding them to be relatively more active against acetylcholinesterase, which points towards the interest in exploring such compounds for neurodegenerative diseases (Rehman, Fatima, Abbas, Abbasi, Khan, Ashraf, Ahmad, & Ejaz, 2013).

Antimicrobial and Antioxidant Properties

Investigations into the antimicrobial and antioxidant properties of imidazole derivatives and related compounds have shown promising results. For example, Baviskar et al. (2013) synthesized a new series of thiazolidin-4-one derivatives, evaluating them for antimicrobial activity against various bacterial and fungal strains, demonstrating the potential of such compounds in combating infectious diseases (Baviskar, Khadabadi, & Deore, 2013).